Cas no 919681-14-4 (4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide
• CAS No: 919681-14-4
• MF: C₁₆H₁₃FN₂O₄S
• MW: 348.348826169968
• CID: 5426985
• PubChem ID: 24317170
• Update Time: 2025-10-05

4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dioxo-1-pyrrolidinyl)-N-(2-fluorophenyl)benzenesulfonamide
• AKOS003077293
• 919681-14-4
• F3350-0589
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzenesulfonamide

• Inchi： 1S/C16H13FN2O4S/c17-13-3-1-2-4-14(13)18-24(22,23)12-7-5-11(6-8-12)19-15(20)9-10-16(19)21/h1-8,18H,9-10H2
• InChI Key： MLYNPFLMBQEANK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 348.05800624g/mol
• Monoisotopic Mass: 348.05800624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.8±65.0 °C(Predicted)
• pka: 7.71±0.10(Predicted)

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide

Comprehensive Overview of 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS No. 919681-14-4)

4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS No. 919681-14-4) is a specialized sulfonamide derivative with a unique chemical structure that combines a pyrrolidine dione moiety and a fluorophenyl group. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may include enzyme inhibition and receptor modulation. The presence of both the sulfonamide and fluorophenyl groups suggests that this compound could exhibit enhanced bioavailability and target specificity, making it a promising candidate for further study.

The chemical synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide involves multi-step organic reactions, often starting with the functionalization of benzene sulfonamide. The pyrrolidine dione ring is typically introduced through condensation reactions, while the fluorophenyl group is added via nucleophilic substitution or coupling reactions. The compound's molecular weight and solubility profile make it suitable for various analytical techniques, including HPLC and mass spectrometry. Its stability under physiological conditions is a key factor in its potential use as a bioactive molecule.

One of the most exciting aspects of 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide is its potential role in addressing current challenges in drug resistance and targeted therapy. With the rise of antibiotic-resistant bacteria and the need for more precise cancer treatments, researchers are exploring novel compounds like this one for their ability to interact with specific biological pathways. The fluorophenyl moiety, in particular, is known to enhance binding affinity to certain enzymes, which could lead to the development of more effective small-molecule inhibitors.

In addition to its pharmaceutical applications, 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide is also being studied for its potential use in material science. The compound's unique structure could contribute to the development of advanced polymeric materials with tailored properties, such as improved thermal stability or electrical conductivity. Its compatibility with other aromatic compounds makes it a versatile building block for supramolecular chemistry applications.

The market for specialty chemicals like 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide is growing rapidly, driven by increasing demand from the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are actively seeking innovative compounds to meet the needs of drug developers and academic researchers. The compound's CAS No. 919681-14-4 serves as a unique identifier, ensuring accurate tracking and regulatory compliance in global markets.

For researchers interested in structure-activity relationships (SAR), 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide offers a fascinating case study. The interplay between its sulfonamide group and the fluorophenyl substituent can provide valuable insights into how subtle chemical modifications influence biological activity. This knowledge is crucial for the design of next-generation therapeutic agents with improved efficacy and safety profiles.

Environmental and toxicological studies on 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide are still in the early stages, but preliminary data suggest that the compound is stable under standard laboratory conditions. Proper handling and disposal procedures should be followed to minimize any potential risks. As with all research chemicals, it is essential to adhere to good laboratory practices (GLP) and regulatory guidelines.

In summary, 4-(2,5-dioxopyrrolidin-1-yl)-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS No. 919681-14-4) represents a compelling area of research with broad implications for drug discovery, material science, and beyond. Its unique chemical architecture and potential bioactivity make it a valuable tool for scientists exploring new frontiers in molecular design. As interest in tailored therapeutics and advanced materials continues to grow, this compound is poised to play a significant role in shaping the future of these fields.